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Compound of Interest

Compound Name: KW-5805

Cat. No.: B1673877 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for KW-5805 (CAS No. 113302-01-5) was not

located. The following procedures are based on general best practices for the disposal of

research-grade organic compounds and should be adapted to comply with all applicable

federal, state, and local regulations, as well as your institution's specific hazardous waste

management program.

KW-5805, an anti-ulcer agent with the chemical formula C19H28Cl3N3O, requires careful

handling and disposal due to its potential biological activity and uncharacterized hazards.[1]

Adherence to proper disposal protocols is essential for laboratory safety and environmental

protection.

Immediate Safety and Handling
Before beginning any disposal process, it is critical to handle KW-5805 in a controlled

environment, such as a chemical fume hood, to minimize exposure.[2][3] Appropriate Personal

Protective Equipment (PPE) must be worn at all times.

Table 1: Personal Protective Equipment (PPE) and Safety Measures
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Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Eye Protection Safety goggles
Wear chemical splash goggles

to protect from splashes.[2]

Skin and Body Lab coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.[2]

Respiratory Respirator

Use a NIOSH-approved

respirator if handling outside of

a fume hood or if dust is

generated.

Engineering Controls Fume Hood

All handling of KW-5805 waste

should be conducted in a

properly functioning chemical

fume hood.[2]

Step-by-Step Disposal Procedure
The primary method for the disposal of KW-5805 is through a licensed hazardous waste

management service. Never dispose of organic compounds down the drain or in regular trash.

[2][3][4]

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.[5][6]

Designated Waste Containers: Use separate, clearly labeled containers for different types of

KW-5805 waste (e.g., solid, liquid, sharps).[6] Containers must be in good condition,

compatible with the chemical, and have a secure, leak-proof lid.[5][7][8]
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Solid Waste: Collect unused KW-5805 powder, contaminated weighing papers, and

contaminated PPE (e.g., gloves, wipes) in a designated container for solid chemical waste.

[7][9]

Liquid Waste: Solutions containing KW-5805 should be collected in a container for organic

liquid waste. Do not mix with aqueous or other incompatible waste streams.[4]

Sharps Waste: Needles, syringes, or pipette tips contaminated with KW-5805 must be

placed in a designated, puncture-resistant sharps container.[7]

Step 2: Labeling and Storage

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "KW-5805," and any known hazard classifications.[7][8]

Secure Storage: Store sealed hazardous waste containers in a designated and secure

satellite accumulation area.[6] This area should be away from general lab traffic and

incompatible materials.[5] Secondary containment, such as a tray or tub, is recommended to

contain potential leaks.[6][7] Keep containers closed except when adding waste.[5][6][7][8]

Step 3: Arranging for Disposal

Contact EHS: Once a waste container is full or has been accumulating for the maximum time

allowed by your institution (e.g., 90 or 150 days), arrange for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[7][10]

Experimental Protocol: Decontamination of
Glassware
This protocol outlines the procedure for decontaminating glassware that has come into contact

with KW-5805.

Initial Rinse: In a chemical fume hood, rinse the glassware with a small amount of a suitable

organic solvent (e.g., ethanol or acetone) that can dissolve KW-5805.
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Collect Rinsate: The solvent rinse must be collected as hazardous liquid waste in the

appropriate labeled container.[8]

Triple Rinse: After the initial solvent rinse, triple-rinse the glassware with water.[8] This

rinsate can typically be disposed of down the drain, but confirm with your institution's

policies.

Final Wash: Wash the glassware with laboratory detergent and water, followed by a final

rinse with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

Table 2: Waste Container and Storage Guidelines

Waste Type Container Type Storage Location Key Guidelines

Solid Waste

Lined, puncture-

resistant container

with a lid

Designated Satellite

Accumulation Area

Segregate from liquid

waste. Keep container

closed.[6][7][8]

Liquid Waste

Leak-proof,

compatible plastic or

glass bottle with a

screw cap

Designated Satellite

Accumulation Area

within secondary

containment

Segregate from

aqueous solutions and

incompatible

chemicals.[5][6][7]

Sharps Waste
Puncture-resistant

sharps container

Designated Satellite

Accumulation Area

Do not overfill. Keep

container closed.[7]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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